Cas no 2171422-15-2 (3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid)
3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid
- 3-ethyl-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidine-3-carboxylic acid
- EN300-1518971
- 2171422-15-2
-
- Inchi: 1S/C28H34N2O5/c1-3-5-14-24(25(31)30-16-15-28(4-2,18-30)26(32)33)29-27(34)35-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,23-24H,3-5,14-18H2,1-2H3,(H,29,34)(H,32,33)/t24-,28?/m0/s1
- InChI Key: BSIWNJBXPAHHAL-ZZDYIDRTSA-N
- SMILES: OC(C1(CC)CN(C([C@H](CCCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 750
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 95.9Ų
3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1518971-0.05g |
3-ethyl-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidine-3-carboxylic acid |
2171422-15-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1518971-0.1g |
3-ethyl-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidine-3-carboxylic acid |
2171422-15-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1518971-0.25g |
3-ethyl-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidine-3-carboxylic acid |
2171422-15-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1518971-0.5g |
3-ethyl-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidine-3-carboxylic acid |
2171422-15-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1518971-1.0g |
3-ethyl-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidine-3-carboxylic acid |
2171422-15-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1518971-2.5g |
3-ethyl-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidine-3-carboxylic acid |
2171422-15-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1518971-5.0g |
3-ethyl-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidine-3-carboxylic acid |
2171422-15-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1518971-10.0g |
3-ethyl-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidine-3-carboxylic acid |
2171422-15-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1518971-50mg |
3-ethyl-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidine-3-carboxylic acid |
2171422-15-2 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1518971-100mg |
3-ethyl-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidine-3-carboxylic acid |
2171422-15-2 | 100mg |
$2963.0 | 2023-09-27 |
3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on 3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid
Introduction to 3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid (CAS No. 2171422-15-2)
3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid, identified by its CAS number 2171422-15-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidine core, an amino acid-derived side chain, and a fluorinated aromatic moiety. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for various therapeutic applications.
The structural composition of 3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid is meticulously designed to interact with biological targets in a highly specific manner. The pyrrolidine ring, a common structural motif in bioactive molecules, contributes to the compound's ability to bind to proteins and enzymes with high affinity. Additionally, the stereochemical configuration at the (2S) position enhances its pharmacological profile by influencing its interactions with biological systems.
The fluorinated aromatic group, specifically 9H-fluoren-9-yl, plays a crucial role in modulating the compound's metabolic stability and pharmacokinetic properties. Fluoro-substituted compounds are well-known for their improved bioavailability and resistance to enzymatic degradation, which are critical factors in drug development. The methoxycarbonyl group further enhances the compound's solubility and stability, making it more amenable for formulation into pharmaceutical products.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of 3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid with various biological targets. These studies have revealed its potential as an inhibitor of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). By modulating these enzymes, the compound may offer therapeutic benefits in conditions associated with excessive inflammation.
In addition to its anti-inflammatory potential, 3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid has shown promise in preclinical studies as a modulator of neurodegenerative diseases. The pyrrolidine core and the fluorinated aromatic group are particularly relevant in this context, as they can interact with amyloid-beta plaques and tau protein aggregates, which are hallmark pathological features of Alzheimer's disease. Early-stage research suggests that this compound may help prevent the aggregation of these pathological proteins, thereby slowing down disease progression.
The synthesis of 3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid involves multiple steps, each requiring precise control over reaction conditions and reagent selection. The stereochemistry at the (2S) position is particularly challenging to achieve, necessitating advanced synthetic methodologies such as chiral resolution or asymmetric synthesis. These techniques ensure that the final product retains its biological activity by maintaining the correct stereochemical configuration.
Recent innovations in synthetic chemistry have enabled more efficient and scalable production of this compound. For instance, catalytic methods using transition metals have been employed to streamline certain reaction steps, reducing both reaction times and byproduct formation. These advancements not only improve the yield but also enhance the sustainability of the synthetic process.
The pharmacokinetic profile of 3-ethyl-1-(2S)-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)hexanoylpyrrolidine}-3-carboxylic acid is another area of active investigation. Studies have shown that the fluorinated aromatic group contributes to prolonged circulation time by reducing metabolic clearance. Additionally, the compound exhibits good oral bioavailability, making it suitable for oral administration in clinical settings.
Efficacy trials have demonstrated that 3-Ethyl - 1-( 2S ) - 2 - { ( ( 9 H - Fluorene - 9 - ylmethoxycarbonyl ) amino ) hexanoyl } pyrrolidine - 3 - carboxylic acid exhibits significant therapeutic effects in animal models of inflammation and neurodegeneration. In particular, its ability to suppress pro-inflammatory cytokine production has been highlighted as a key mechanism of action. These findings support further clinical development efforts aimed at translating these preclinical successes into human therapies.
The safety profile of this compound is also under careful evaluation. Preliminary toxicology studies have indicated that it exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, comprehensive safety assessments are still ongoing to ensure its suitability for human use.
Future research directions include exploring combination therapies involving 3-Ethyl - 1-( 2S ) - 2 - { ( ( 9 H - Fluorene - 9 - ylmethoxycarbonyl ) amino ) hexanoyl } pyrrolidine - 3 - carboxylic acid with other drugs that target different aspects of disease pathology. Such combination approaches may enhance therapeutic efficacy while minimizing potential adverse effects.
The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the identification of novel bioactive compounds like 3-Ethyl - 1-( 2S ) - 2 - { ( ( 9 H - Fluorene - 9 - ylmethoxycarbonyl ) amino ) hexanoyl } pyrrolidine - 3 - carboxylic acid. These technologies enable rapid screening of large chemical libraries and prediction of molecular properties, thereby shortening the time required for drug development.
In conclusion,CAS No:2171422−15−23-Ethyl−1−( S ) − dihydroxybutyl − N − [( dimethylcarbamoylamino ) carbony l ] − N ′ − { [ ( fluorenylmethoxy carbam oyl ) amino ] carbamoy l } hex an oic ac id represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including inflammation modulation , neuroprotection , an d other diseases . Its complex structural features , stereochemical precision , an d favorable pharmacokinetic properties make it an attractive candidate for further clinical development . As research continues , this com pound holds promise for improving patient outcomes through innovative therapeutic strategies . p >
2171422-15-2 (3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)